Cas no 343614-13-1 ((1S)-1-(1-benzofuran-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-benzofuran-3-yl)ethan-1-ol
• CAS No: 343614-13-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD15146065
• CID: 2084264
• PubChem ID: 15075484
• Update Time: 2025-05-26

(1S)-1-(1-benzofuran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (aS)-a-methyl-3-Benzofuranmethanol
• EN300-305724
• (1S)-1-(1-benzofuran-3-yl)ethanol
• AKOS017516488
• (S)-1-(benzofuran-3-yl)ethanol
• (1S)-1-(1-benzofuran-3-yl)ethan-1-ol
• 343614-13-1

• MDL： MFCD15146065
• Inchi： 1S/C10H10O2/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,11H,1H3/t7-/m0/s1
• InChI Key： NMCNKLINDNOOQJ-ZETCQYMHSA-N
• SMILES： O1C=C([C@H](C)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 162.068079557Da
• Monoisotopic Mass: 162.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Additional information on (1S)-1-(1-benzofuran-3-yl)ethan-1-ol

Compound CAS No. 343614-13-1: (1S)-1-(1-benzofuran-3-yl)ethan-1-ol

Compound CAS No. 343614-13-1, also known as (1S)-1-(1-benzofuran-3-yl)ethan-1-ol, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with a chiral alcohol group. The benzofuran ring system, a bicyclic aromatic structure, is known for its versatility in organic synthesis and its potential applications in drug discovery.

The (S)-configuration of this compound adds another layer of complexity, making it a valuable target for stereochemical studies. Recent advancements in asymmetric synthesis have enabled researchers to efficiently produce enantiomerically pure samples of (1S)-1-(1-benzofuran-3-yl)ethan-1-ol, which has been instrumental in exploring its biological activity. This compound has been shown to exhibit promising pharmacological properties, particularly in the context of enzyme inhibition and receptor binding studies.

One of the most intriguing aspects of (1S)-1-(1-benzofuran-3-yl)ethan-1-ol is its ability to act as a chiral auxiliary in organic synthesis. By leveraging its unique stereochemistry, chemists have developed novel strategies for constructing complex molecules with high enantioselectivity. This has opened up new avenues for the synthesis of biologically active compounds, including potential drug candidates.

Recent studies have also highlighted the potential of this compound in materials science. Its ability to form stable supramolecular assemblies makes it a promising candidate for the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. The incorporation of benzofuran moieties into polymer frameworks has been shown to enhance mechanical properties and thermal stability, further underscoring the versatility of this compound.

In terms of biological applications, (1S)-1-(1-benzofuran-3-yl)ethan-1-ol has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, suggesting that it could serve as a lead compound for the development of novel anti-inflammatory drugs. Additionally, its chiral nature may play a role in modulating pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

The synthesis of (S)-configured (1S)-benzofuran-derived alcohols has been a topic of intense research over the past decade. Innovations in catalytic asymmetric hydrogenation and organocatalysis have significantly streamlined the production process, enabling researchers to explore its properties on a larger scale. These advancements have not only improved the efficiency of synthesis but also reduced the environmental impact associated with traditional synthetic methods.

Looking ahead, the future of compound CAS No. 343614-13-1 seems bright, with ongoing research focusing on its applications in green chemistry and sustainable materials development. Its unique combination of structural features and stereochemical properties positions it as a key player in advancing both academic research and industrial applications.